Cas no 2679858-75-2 (tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate)

• Product Name: tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate
• CAS No: 2679858-75-2
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5644785
• PubChem ID: 165912302
• Update Time: 2025-11-02

tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• 2679858-75-2
• tert-butyl (2S,3R)-2-amino-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoate
• EN300-28280466
• tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate

• Inchi： 1S/C12H22N2O4/c1-6-7-17-11(16)14-8(2)9(13)10(15)18-12(3,4)5/h6,8-9H,1,7,13H2,2-5H3,(H,14,16)/t8-,9+/m1/s1
• InChI Key： ZDQXDJZVEHLUNV-BDAKNGLRSA-N
• SMILES： O(C([C@H]([C@@H](C)NC(=O)OCC=C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.6Ų

Additional information on tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate

Comprehensive Overview of tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate (CAS No. 2679858-75-2)

The compound tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate (CAS No. 2679858-75-2) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl ester group and the prop-2-en-1-yloxy carbonylamino moiety, make it a valuable building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide mimetics and drug discovery, aligning with the growing demand for chiral auxiliaries and protected amino acid derivatives.

In recent years, the interest in 2679858-75-2 has surged due to its potential in targeted drug delivery systems and bioconjugation strategies. The compound's allyloxycarbonyl (Alloc) protecting group is particularly noteworthy, as it offers selective deprotection under mild conditions—a critical feature for green chemistry applications. This aligns with the broader trend of sustainable synthesis, a hot topic in both academic and industrial research. Users often inquire about its stereochemical purity and scalability, reflecting the need for high-quality intermediates in GMP-compliant manufacturing.

The synthesis of tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate typically involves asymmetric hydrogenation or enzymatic resolution techniques, which are frequently discussed in forums and publications focused on catalysis. Its CAS No. 2679858-75-2 is often cross-referenced with studies on unnatural amino acids, a field gaining traction due to applications in proteolysis-targeting chimeras (PROTACs) and peptide therapeutics. Analytical methods such as HPLC and NMR are essential for verifying its enantiomeric excess (ee), a key parameter for end-users.

From a commercial perspective, suppliers of 2679858-75-2 emphasize its storage stability and solubility profiles, addressing common queries from procurement specialists. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, making it a recurring keyword in searches related to peptide modification and linker chemistry. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are increasingly pivotal for developing tailored therapeutics.

In summary, tert-butyl (2S,3R)-2-amino-3-{(prop-2-en-1-yloxy)carbonylamino}butanoate represents a convergence of chirality, protecting group chemistry, and drug design innovation. Its CAS No. 2679858-75-2 serves as a gateway to advanced research in bioconjugation and catalytic asymmetric synthesis, resonating with contemporary scientific priorities. By addressing both technical specifications and broader industry trends, this overview caters to the nuanced needs of chemists, formulators, and R&D strategists alike.